Cas no 62723-79-9 (Benzenamine, 2-(methoxymethyl)-N-methyl-)

• Product Name: Benzenamine, 2-(methoxymethyl)-N-methyl-
• CAS No: 62723-79-9
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 434055
• PubChem ID: 12334308
• Update Time: 2025-04-24

Benzenamine, 2-(methoxymethyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(methoxymethyl)-N-methyl-
• 2-(methoxymethyl)-N-methylaniline
• SCHEMBL3145949
• SB76414
• 62723-79-9
• AKOS010762746
• DTXSID50491025

• Inchi： 1S/C9H13NO/c1-10-9-6-4-3-5-8(9)7-11-2/h3-6,10H,7H2,1-2H3
• InChI Key： JETDYTDZPPMTPP-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC=CC=1NC

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on Benzenamine, 2-(methoxymethyl)-N-methyl-

Benzenamine, 2-(methoxymethyl)-N-methyl- (CAS No: 62723-79-9)

Benzenamine, 2-(methoxymethyl)-N-methyl-, also known by its CAS number 62723-79-9, is a versatile organic compound with significant applications in various industries. This compound is characterized by its unique structure, which includes a benzene ring substituted with an amino group and a methoxymethyl group at the second position, along with an N-methyl substituent. The combination of these functional groups imparts it with distinctive chemical properties, making it valuable in numerous chemical processes and products.

The synthesis of Benzenamine, 2-(methoxymethyl)-N-methyl- typically involves multi-step reactions, often starting from benzene derivatives and incorporating the necessary substituents through nucleophilic aromatic substitution or other organic reaction mechanisms. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing product purity.

One of the most notable applications of this compound is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of various bioactive molecules. For instance, studies have shown its potential in developing drugs targeting specific enzymes involved in metabolic disorders and neurodegenerative diseases. The methoxymethyl group plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption and metabolism.

In addition to pharmaceuticals, Benzenamine, 2-(methoxymethyl)-N-methyl- finds utility in agrochemicals and specialty chemicals. Its ability to act as a precursor for herbicides and fungicides has been explored extensively in recent research. Furthermore, its role as a chelating agent in metal complexes has opened new avenues in materials science for applications such as catalysts and sensors.

The environmental impact of this compound has also been a focus of recent studies. Researchers have investigated its biodegradation pathways under various conditions to ensure minimal ecological footprint during its production and use. Findings suggest that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing concerns about long-term environmental persistence.

From a structural standpoint, the N-methyl group enhances the compound's stability by delocalizing electron density through resonance effects, while the methoxymethyl group introduces hydrophilic properties essential for solubility in polar solvents. These characteristics make it ideal for use in both aqueous and non-aqueous reaction media.

Recent technological advancements have also led to innovative methods for large-scale production of Benzenamine, 2-(methoxymethyl)-N-methyl-. Continuous-flow reactors are now being employed to improve reaction efficiency and scalability compared to traditional batch processes. Such innovations are expected to meet the growing demand across diverse industries while maintaining high-quality standards.

In conclusion, Benzenamine, 2-(methoxymethyl)-N-methyl- (CAS No: 62723-79-9) stands out as a critical intermediate with wide-ranging applications driven by its unique chemical structure and functional groups. Ongoing research continues to uncover new potentials for this compound across various sectors, underscoring its importance in modern chemistry.